Cas no 2936-69-8 (L-Cysteine,S-(2-aminoethyl)-)

• Product Name: L-Cysteine,S-(2-aminoethyl)-
• CAS No: 2936-69-8
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 264709
• PubChem ID: 99558
• Update Time: 2025-04-19

L-Cysteine,S-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(2-aminoethyl)-
• (2R)-2-amino-3-(2-aminoethylsulfanyl)propanoic acid
• L-Cysteine,S-(2-aminoethyl)-(9CI)
• (R)-S-(2-aminoethyl)cysteine
• 3-<(2-Aminoaethyl)-thio>-L-alanin
• 4-thia-L-lysine
• 4-thialysine
• Aminoethylcysteine
• L-S-(2-Aminoethyl)-Cysteine
• S-(2-Amino-aethyl)-L-cystein
• S-(2-Aminoethyl)-L-cysteine
• S-2-Aminoethyl cysteine
• thialysine
• Thiosine
• L-4-Thialysine
• 3-[(2-Aminoethyl)thio]-L-alanine
• L-Thialysine
• NSC 241277
• 2-amino-3-(2-aminoethylsulfanyl)propanoic acid
• Q7387052
• DTXSID40183588
• BDBM50213732
• NS00014577
• NCGC00097634-01
• NSC-186915
• OS2H9OH0GT
• NCGC00014530
• CCG-38064
• NCGC00014530-02
• 2936-69-8
• (2R)-2-amino-3-[(2-aminoethyl)sulfanyl]propanoic acid
• 2-AMINOETHYLCYSTEINE
• gamma-Thialysine
• NCIStruc1_000667
• gamma-Thia-lys
• L-Cysteine, S-(2-aminoethyl)-
• GHSJKUNUIHUPDF-BYPYZUCNSA-N
• (R)-2-amino-3-(2-aminoethylthio)propanoic acid
• S-beta-Aminoethyl cysteine
• NCI186915
• SLZ
• UNII-OS2H9OH0GT
• NCIStruc2_001830
• AKOS006238308
• S-(b-aminoethyl)-l-cysteine
• S-2-AMINOETHYL-L-CYSTEINE
• SCHEMBL110108
• CHEMBL397565
• CHEBI:497734
• NSC-241277

• Inchi： 1S/C5H12N2O2S/c6-1-2-10-3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
• InChI Key： GHSJKUNUIHUPDF-BYPYZUCNSA-N
• SMILES： S(CCN)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 164.06200
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.64000
• LogP: 0.49080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives